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Compound of Interest

Compound Name: Binapacryl

Cat. No.: B1667083 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the current understanding of the

bioconcentration potential of Binapacryl in aquatic organisms. Due to the limited availability of

direct experimental data, this document synthesizes estimated physicochemical properties and

calculated bioconcentration factors to assess its likely environmental behavior.

Executive Summary
Binapacryl, a dinitrophenol ester pesticide, exhibits physicochemical properties that suggest a

significant potential for bioconcentration in aquatic life. With an estimated octanol-water

partition coefficient (log Kow) of 4.75, Binapacryl is considered lipophilic, indicating a tendency

to accumulate in the fatty tissues of organisms.[1][2][3] Calculations based on this log Kow

value have resulted in an estimated Bioconcentration Factor (BCF) of 2400, suggesting that

Binapacryl may significantly bioconcentrate in fish and other aquatic organisms.[1][2][3]

However, it is critical to note that this BCF value is derived from quantitative structure-activity

relationship (QSAR) models and is not based on direct experimental measurement in aquatic

species.

Physicochemical Properties of Binapacryl
A substance's potential to bioconcentrate is heavily influenced by its chemical and physical

characteristics. The key properties of Binapacryl relevant to its environmental fate are

summarized below.
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Property Value Reference

Chemical Name

2-(1-methylpropyl)-4,6-

dinitrophenyl 3-methyl-2-

butenoate

CAS Number 485-31-4

Molecular Formula C15H18N2O6

Log Kow (estimated) 4.75 [1][3]

Water Solubility Low to moderate [1]

Vapor Pressure 1 x 10-4 Torr at 60 °C [1]

Melting Point 66 °C [1]

Bioconcentration Potential
The Bioconcentration Factor (BCF) is a critical measure for assessing the extent to which a

chemical is absorbed by an aquatic organism from the surrounding water.

Parameter Value Method Reference

Bioconcentration

Factor (BCF)
2400 (calculated)

Regression equation

based on log Kow
[1][2][3]

The calculated BCF of 2400 indicates a high potential for Binapacryl to accumulate in aquatic

organisms to levels significantly greater than those in the ambient water.

Aquatic Toxicity
Binapacryl is known to be highly toxic to fish. While specific bioconcentration studies are not

readily available in the public domain, acute toxicity data underscores the potential risk of this

compound to aquatic ecosystems.
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Experimental Protocols for Bioconcentration
Testing
While specific experimental data for Binapacryl is lacking, the standard methodology for

determining the bioconcentration factor in fish is outlined in the OECD Test Guideline 305,

"Bioconcentration: Flow-Through Fish Test." A generalized workflow for such an experiment is

detailed below.

OECD 305 Test Guideline: A Generalized Workflow
The OECD 305 guideline involves a two-phase experiment: an uptake (exposure) phase and a

depuration (elimination) phase.

Acclimation Phase Uptake Phase Depuration Phase Data Analysis

Acclimate Test Fish
to Laboratory Conditions

Expose Fish to Binapacryl
(Constant Concentration)

Start of Test Sample Fish and Water
at Predetermined Intervals

Transfer Fish to
Clean Water

End of Uptake Phase Sample Fish and Water
During Depuration

Analyze Samples for
Binapacryl Concentration

End of Depuration Phase Calculate Uptake and
Depuration Rate Constants

Determine Bioconcentration
Factor (BCF)

Click to download full resolution via product page

Caption: Generalized workflow for an OECD 305 bioconcentration study.

Logical Relationship of Physicochemical Properties
to Bioconcentration
The bioconcentration potential of a chemical like Binapacryl is fundamentally linked to its

physicochemical properties. This relationship can be visualized as a logical progression.
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Caption: Relationship between Binapacryl's properties and its bioconcentration potential.

Conclusion and Data Gaps
While the estimated log Kow and calculated BCF for Binapacryl strongly suggest a high

potential for bioconcentration in aquatic organisms, a critical data gap exists in the form of

direct experimental evidence. To definitively characterize the bioconcentration risk of

Binapacryl, studies following standardized protocols such as OECD 305 are required. Such

research would provide crucial data on uptake and depuration kinetics in various aquatic

species, allowing for a more accurate assessment of its environmental risk. Researchers are

encouraged to pursue experimental validation of the calculated BCF to confirm the

bioaccumulative nature of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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